Cas no 2648971-94-0 (1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene)
1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene Chemical and Physical Properties
Names and Identifiers
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- 1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene
- 2648971-94-0
- EN300-1846351
-
- Inchi: 1S/C12H13NO/c1-9-4-3-5-11(10(9)2)12(6-7-12)13-8-14/h3-5H,6-7H2,1-2H3
- InChI Key: AEVJFXGFCSCNTK-UHFFFAOYSA-N
- SMILES: O=C=NC1(C2C=CC=C(C)C=2C)CC1
Computed Properties
- Exact Mass: 187.099714038g/mol
- Monoisotopic Mass: 187.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 29.4Ų
1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846351-0.05g |
1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene |
2648971-94-0 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1846351-0.1g |
1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene |
2648971-94-0 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1846351-0.25g |
1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene |
2648971-94-0 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1846351-0.5g |
1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene |
2648971-94-0 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1846351-1.0g |
1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene |
2648971-94-0 | 1g |
$986.0 | 2023-05-26 | ||
| Enamine | EN300-1846351-2.5g |
1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene |
2648971-94-0 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1846351-5.0g |
1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene |
2648971-94-0 | 5g |
$2858.0 | 2023-05-26 | ||
| Enamine | EN300-1846351-10.0g |
1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene |
2648971-94-0 | 10g |
$4236.0 | 2023-05-26 | ||
| Enamine | EN300-1846351-1g |
1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene |
2648971-94-0 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1846351-5g |
1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene |
2648971-94-0 | 5g |
$2858.0 | 2023-09-19 |
1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene
Recent Advances in the Study of 1-(1-Isocyanatocyclopropyl)-2,3-dimethylbenzene (CAS: 2648971-94-0)
1-(1-Isocyanatocyclopropyl)-2,3-dimethylbenzene (CAS: 2648971-94-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique isocyanate functional group and cyclopropyl ring, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its reactivity, biological activity, and utility as a building block in the synthesis of more complex molecules.
One of the key areas of research involving this compound is its role as a versatile intermediate in the synthesis of pharmacologically active molecules. The isocyanate group in 1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene allows for facile reactions with nucleophiles such as amines and alcohols, enabling the formation of ureas and carbamates. These derivatives have been investigated for their potential as enzyme inhibitors, receptor modulators, and other therapeutic agents. Recent publications highlight its use in the development of novel anti-inflammatory and anticancer compounds.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting specific kinases involved in inflammatory pathways. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and inhibitory mechanisms of derivatives of 1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene. The findings suggest that these derivatives could serve as promising leads for the development of next-generation anti-inflammatory drugs.
Another significant advancement was reported in a recent patent application (WO2023056789), which disclosed the use of 1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene as a key intermediate in the synthesis of small-molecule modulators of protein-protein interactions. The patent highlights the compound's utility in targeting challenging biological pathways, such as those involved in neurodegenerative diseases. This application underscores the growing interest in leveraging the unique chemical properties of this compound for addressing unmet medical needs.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives derived from 1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene. Ongoing research is focused on improving the selectivity and bioavailability of these compounds while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.
In conclusion, 1-(1-isocyanatocyclopropyl)-2,3-dimethylbenzene (CAS: 2648971-94-0) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in diverse therapeutic areas. Continued exploration of its chemical reactivity and biological activity is likely to yield novel drug candidates and expand its applications in the pharmaceutical industry. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.
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